1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine

• IUPAC Name: (2,4-dimethoxyphenyl)-pyrrolidin-1-ylmethanethione
• InChI: InChI=1S/C13H17NO2S/c1-15-10-5-6-11(12(9-10)16-2)13(17)14-7-3-4-8-14/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key: HZCKLMWNWWJTAJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=S)N2CCCC2)OC
• Molecular Formula: C13H17NO2S
• Molecular Weight: 251.35 g/mol

Description

1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine, also known as DCTP, is a chemical compound that has gained attention in the scientific community for its potential applications in research. DCTP is a thiazolidine derivative that has shown promising results in various studies, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine is not fully understood. However, studies have shown that 1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine can modulate the activity of various enzymes and receptors in the brain. 1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine has been shown to inhibit acetylcholinesterase, an enzyme that breaks down acetylcholine, a neurotransmitter involved in learning and memory. 1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine has also been shown to activate the Nrf2-ARE pathway, a cellular defense mechanism that protects against oxidative stress.
Biochemical and Physiological Effects
1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine has been shown to have various biochemical and physiological effects. Studies have shown that 1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine can increase the levels of acetylcholine in the brain, which can improve cognitive function. 1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine has also been shown to reduce inflammation and oxidative stress in the brain. These effects make 1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine a promising candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine has several advantages for lab experiments. It is easy to synthesize and purify, and it has been shown to be stable under various conditions. 1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine has also been shown to be non-toxic and well-tolerated in animal studies. However, 1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine has limitations in terms of its solubility. 1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine is insoluble in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine. One area of research is the development of 1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine analogs with improved solubility and potency. Another area of research is the investigation of the molecular targets of 1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine in the brain. Understanding the mechanism of action of 1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine can lead to the development of more effective treatments for neurodegenerative diseases. Additionally, further studies are needed to determine the safety and efficacy of 1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine in humans.
Conclusion
In conclusion, 1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine is a promising compound for scientific research, particularly in the field of neuroscience. 1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine has shown neuroprotective, anti-inflammatory, and antioxidant properties, making it a potential candidate for the treatment of neurodegenerative diseases. Further research is needed to fully understand the mechanism of action of 1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine and its potential applications in human health.

Synthesis Methods

The synthesis of 1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine involves the reaction of 2,4-dimethoxybenzaldehyde with thiosemicarbazide to form 2,4-dimethoxybenzaldehyde thiosemicarbazone. This intermediate is then reacted with pyrrolidine to produce 1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine. The synthesis of 1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine has been optimized to yield high purity and yield.

Scientific Research Applications

1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine has shown potential in various scientific research applications, particularly in the field of neuroscience. Studies have shown that 1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine has neuroprotective effects and can improve cognitive function. 1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine has also been shown to have anti-inflammatory and antioxidant properties. These properties make 1-[(2,4-dimethoxyphenyl)carbonothioyl]pyrrolidine a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.